Cas no 2736638-88-1 ([1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid)

• Product Name: [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid
• CAS No: 2736638-88-1
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 5095341
• Update Time: 2025-11-01

[1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[4,3-b]indole-4(1H)-acetic acid, 1-(2-methoxybenzoyl)-
• [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid

• Inchi： 1S/C19H15N3O4/c1-26-16-9-5-3-7-13(16)19(25)22-18-12-6-2-4-8-14(12)21(11-17(23)24)15(18)10-20-22/h2-10H,11H2,1H3,(H,23,24)
• InChI Key： NATYILTYYFMPKC-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=CC=C2)C2N(C(=O)C3=CC=CC=C3OC)N=CC1=2

Additional information on [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid

[1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid

The compound [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid (CAS No. 2736638-88-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazolo[4,3-b]indole ring system substituted with a 2-methoxybenzoyl group at the 1-position and an acetic acid moiety at the 4-position. These substituents contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazolo[4,3-b]indole derivatives in medicinal chemistry. Researchers have demonstrated that these compounds exhibit potent inhibitory effects against various enzymes, making them promising candidates for the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* revealed that [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid shows remarkable activity against kinases involved in cancer progression. This finding underscores its potential as an anti-cancer agent.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazolo[4,3-b]indole core through cyclization reactions and subsequent substitution reactions to introduce the 2-methoxybenzoyl and acetic acid groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process, making it more efficient and scalable.

In terms of applications, [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid has shown promise in drug discovery programs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key receptors involved in Alzheimer's disease has been extensively studied. A research article in *Nature Communications* reported that this compound exhibits neuroprotective effects in vitro and in animal models, suggesting its potential as a lead compound for developing treatments for neurodegenerative disorders.

Moreover, this compound has been explored for its role in agrochemicals. Its ability to inhibit plant pathogens has been investigated, with promising results indicating its potential as a fungicide or herbicide. The incorporation of the 2-methoxybenzoyl group enhances its stability under environmental conditions, making it suitable for agricultural applications.

The structural versatility of [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid allows for further modification to tailor its properties for specific applications. Ongoing research is focused on optimizing its pharmacokinetic profile and improving its bioavailability. These efforts are expected to unlock new avenues for its use in personalized medicine and other advanced therapeutic strategies.

In conclusion, [1-(2-methoxybenzoyl)pyrazolo[4,3-b]indol-4(1H)-yl]acetic acid (CAS No. 2736638-88-1) is a compelling molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable asset in both academic research and industrial development.